1-(3-Chlorophenyl)-4-(2-thienylacetyl)piperazine
1-(3-Chlorophenyl)-4-(2-thienylacetyl)piperazine
Brand Name:
Vulcanchem
CAS No.:
6130-50-3
VCID:
VC0430289
InChI:
InChI=1S/C16H17ClN2OS/c17-13-3-1-4-14(11-13)18-6-8-19(9-7-18)16(20)12-15-5-2-10-21-15/h1-5,10-11H,6-9,12H2
SMILES:
C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)CC3=CC=CS3
Molecular Formula:
C16H17ClN2OS
Molecular Weight:
320.8g/mol
1-(3-Chlorophenyl)-4-(2-thienylacetyl)piperazine
CAS No.: 6130-50-3
Main Products
VCID: VC0430289
Molecular Formula: C16H17ClN2OS
Molecular Weight: 320.8g/mol
| CAS No. | 6130-50-3 |
|---|---|
| Product Name | 1-(3-Chlorophenyl)-4-(2-thienylacetyl)piperazine |
| Molecular Formula | C16H17ClN2OS |
| Molecular Weight | 320.8g/mol |
| IUPAC Name | 1-[4-(3-chlorophenyl)piperazin-1-yl]-2-thiophen-2-ylethanone |
| Standard InChI | InChI=1S/C16H17ClN2OS/c17-13-3-1-4-14(11-13)18-6-8-19(9-7-18)16(20)12-15-5-2-10-21-15/h1-5,10-11H,6-9,12H2 |
| Standard InChIKey | DIVJNDOBKYMBFE-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)CC3=CC=CS3 |
| Canonical SMILES | C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)CC3=CC=CS3 |
| Solubility | 42.9 [ug/mL] |
| PubChem Compound | 669834 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume